Cas no 400-28-2 (2-Butenoic acid, 4,4,4-trifluoro-3-methyl-, (E)-)

2-Butenoic acid, 4,4,4-trifluoro-3-methyl-, (E)-, is a fluorinated unsaturated carboxylic acid characterized by its trifluoromethyl group and trans-configuration (E-isomer). This compound is of interest in synthetic organic chemistry due to its electron-withdrawing properties, which enhance reactivity in conjugate addition and cyclization reactions. The presence of the trifluoromethyl group imparts increased stability and lipophilicity, making it valuable in the design of pharmaceuticals and agrochemicals. Its stereospecific (E)-configuration ensures predictable reactivity in stereoselective transformations. The compound serves as a versatile building block for the synthesis of fluorinated analogs of biologically active molecules, offering potential applications in medicinal chemistry and material science.

2-Butenoic acid, 4,4,4-trifluoro-3-methyl-, (E)- structure

400-28-2 structure

Product Name:2-Butenoic acid, 4,4,4-trifluoro-3-methyl-, (E)-

CAS No:400-28-2

MF:C₅H₅F₃O₂

MW:154.087212324142

CID:1511951

PubChem ID:5463458

Update Time:2025-06-06

2-Butenoic acid, 4,4,4-trifluoro-3-methyl-, (E)- Chemical and Physical Properties

Names and Identifiers

- 2-Butenoic acid, 4,4,4-trifluoro-3-methyl-, (E)-
- (E)-3-(Trifluoromethyl)crotonic acid
- 3-(Trifluoromethyl)crotonic acid, AldrichCPR
- b-trifluoromethylcrotonic acid
- starbld0000199
- 3-(Trifluoromethyl)crotonic acid
- 69056-67-3
- AKOS005254354
- CS-0452137
- 4,4,4-Trifluoro-3-methyl-2-butenoic acid
- BBL103380
- F14020
- F13515
- EN300-378362
- MFCD00014374
- STL557190
- J-640341
- 400-28-2
- (E)-4,4,4-trifluoro-3-methylbut-2-enoic acid
- SCHEMBL936905
- (2E)-4,4,4-trifluoro-3-methylbut-2-enoic acid
- MS-20608
- MDL： MFCD00014374
- Inchi： 1S/C5H5F3O2/c1-3(2-4(9)10)5(6,7)8/h2H,1H3,(H,9,10)/b3-2+
- InChI Key： QRRCTLYMABZQCS-NSCUHMNNSA-N
- SMILES： FC(/C(=C/C(=O)O)/C)(F)F

Computed Properties

Exact Mass: 154.02415
Monoisotopic Mass: 154.024
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3A^2
XLogP3: 1.8

Experimental Properties

Density: 1.334±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 80-84 ºC
Flash Point: 85.3±27.3 ºC,
Solubility: Slightly soluble (9.6 g/l) (25 º C),
PSA: 37.3

2-Butenoic acid, 4,4,4-trifluoro-3-methyl-, (E)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1522804-25g	(E)-4,4,4-trifluoro-3-methylbut-2-enoic acid	400-28-2	98%	25g	￥4888.00	2024-05-15
Enamine	EN300-378362-0.05g	(2E)-4,4,4-trifluoro-3-methylbut-2-enoic acid	400-28-2	95%	0.05g	$19.0	2023-11-07
Enamine	EN300-378362-0.1g	(2E)-4,4,4-trifluoro-3-methylbut-2-enoic acid	400-28-2	95%	0.1g	$22.0	2023-11-07
Enamine	EN300-378362-0.25g	(2E)-4,4,4-trifluoro-3-methylbut-2-enoic acid	400-28-2	95%	0.25g	$32.0	2023-11-07
Enamine	EN300-378362-0.5g	(2E)-4,4,4-trifluoro-3-methylbut-2-enoic acid	400-28-2	95%	0.5g	$49.0	2023-11-07
Enamine	EN300-378362-1.0g	(2E)-4,4,4-trifluoro-3-methylbut-2-enoic acid	400-28-2		1g	$63.0	2023-05-31
Enamine	EN300-378362-2.5g	(2E)-4,4,4-trifluoro-3-methylbut-2-enoic acid	400-28-2	95%	2.5g	$80.0	2023-11-07
Enamine	EN300-378362-5.0g	(2E)-4,4,4-trifluoro-3-methylbut-2-enoic acid	400-28-2		5g	$98.0	2023-05-31
Enamine	EN300-378362-10.0g	(2E)-4,4,4-trifluoro-3-methylbut-2-enoic acid	400-28-2		10g	$174.0	2023-05-31
Enamine	EN300-378362-1g	(2E)-4,4,4-trifluoro-3-methylbut-2-enoic acid	400-28-2	95%	1g	$63.0	2023-11-07